Cas no 77152-97-7 (tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate)

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate structure
77152-97-7 structure
Product Name:tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate
CAS No:77152-97-7
MF:C8H16N2O2S
MW:204.289840698242
MDL:MFCD02180883
CID:549057
PubChem ID:2735653
Update Time:2025-04-19

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(3-amino-3-thioxopropyl)-, 1,1-dimethylethyl ester
    • 3-(TERT-BUTOXYCARBONYLAMINO)THIOPROPIONAMIDE
    • tert-Butyl 3-amino-3-thioxopropylcarbamate
    • tert-butyl N-(3-amino-3-sulfanylidenepropyl)carbamate
    • tert-Butyl N-(3-amino-3-thioxopropyl)carbamate
    • 3-((Boc)amino)propanethioamide
    • 3-(tert-Butyloxycarbonylamino)propanthiosaeureamid
    • 3-[(tert-Butoxycarbonyl)amino]propanethioamide
    • 3-<(tert-butoxycarbonyl)amino>propiothioamide
    • N-Boc-3-aminopropanethioamide
    • tert-Butyl (3-amino-3-thioxoprop-1-yl)carbamate
    • tert-butyl N-(2-carbamothioylethyl)carbamate
    • NCI60_019221
    • tert. butyl N(3-amino-3-thioxopropyl)carbamate
    • CS-0100892
    • SY173678
    • A851601
    • tert-Butyl(3-amino-3-thioxopropyl)carbamate
    • AKOS009157879
    • SCHEMBL1788759
    • EN300-53899
    • tert-Butyl (3-amino-3-sulfanylidenepropyl)carbamate
    • 3-(Boc-amino)propanethioamide
    • s12103
    • t-Butyl N-(3-amino-3-thioxopropyl)carbamate
    • tert.butyl N(3-amino-3-thioxopropyl)carbamate
    • tert-Butyl (3-amino-3-thioxopropyl)carbamate
    • OBDMXQCRRWGEQM-UHFFFAOYSA-N
    • NSC-655427
    • CHEMBL1996366
    • tert-butyl 2-thiocarbamoylethylcarbamate
    • (2-thiocarbamoyl-ethyl)-carbamic acid tert-butyl ester
    • DTXSID90370860
    • tert-butyl N-(3-amino-3-thioxo-propyl)carbamate
    • AS-10126
    • 77152-97-7
    • MFCD02180883
    • 1,1-dimethylethyl (3-amino-3-thioxopropyl)carbamate
    • tert-Butyl 3-amino-3-thioxopropylcarbamate, AldrichCPR
    • NSC655427
    • FT-0641637
    • DB-056178
    • 3-Amino-1-(Boc-amino)-3-thioxopropane
    • tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate
    • MDL： MFCD02180883
    • Inchi： 1S/C8H16N2O2S/c1-8(2,3)12-7(11)10-5-4-6(9)13/h4-5H2,1-3H3,(H2,9,13)(H,10,11)
    • InChI Key： OBDMXQCRRWGEQM-UHFFFAOYSA-N
    • SMILES： S=C(CCNC(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 204.09300
  • Monoisotopic Mass: 204.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.4A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.124
  • Melting Point: 109-112 ºC
  • Refractive Index: 1.52
  • PSA: 96.44000
  • LogP: 2.27850

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate Security Information

  • Hazard Statement： Irritant
  • Safety Instruction： S22;S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate Pricemore >>

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abcr
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t-Butyl N-(3-amino-3-thioxopropyl)carbamate, 95%; .
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abcr
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t-Butyl N-(3-amino-3-thioxopropyl)carbamate, 95%; .
 77152-97-7 95%
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 €509.90 2023-07-20
abcr
AB145676-10 g
t-Butyl N-(3-amino-3-thioxopropyl)carbamate, 95%; .
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